2-Ethylsulfonyl-1-(4-propylphenyl)ethanone

• IUPAC Name: 2-ethylsulfonyl-1-(4-propylphenyl)ethanone
• InChI: InChI=1S/C13H18O3S/c1-3-5-11-6-8-12(9-7-11)13(14)10-17(15,16)4-2/h6-9H,3-5,10H2,1-2H3
• InChI Key: HSPSFMQJXMTKGX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(=O)CS(=O)(=O)CC
• Molecular Formula: C13H18O3S
• Molecular Weight: 254.35 g/mol

Description

2-Ethylsulfonyl-1-(4-propylphenyl)ethanone, commonly known as EPPS, is a sulfonated derivative of acetophenone. It is a white crystalline powder and has been widely used in scientific research due to its unique properties. EPPS is a zwitterionic buffer that is highly water-soluble, pH-stable, and has a low toxicity profile.

Mechanism of Action

The mechanism of action of EPPS is not well understood. However, it is believed that EPPS acts as a zwitterionic buffer, maintaining the pH of solutions and stabilizing proteins and enzymes. EPPS has also been shown to interact with lipid membranes, potentially affecting membrane properties.
Biochemical and Physiological Effects:
EPPS has been shown to have low toxicity and does not interfere with biological systems. It has been used in various physiological assays, including in vitro and in vivo studies. EPPS has been shown to be effective in stabilizing proteins and enzymes, as well as maintaining the pH of solutions.

Advantages and Limitations for Lab Experiments

EPPS has several advantages over other buffers. It is highly water-soluble, pH-stable, and has a low toxicity profile. EPPS is also effective in stabilizing proteins and enzymes, making it a popular choice for protein crystallization. However, EPPS has limitations in some applications. It may interfere with some assays, and its effectiveness may be affected by the presence of other compounds.

Future Directions

EPPS has great potential for future research. One potential direction is the development of new derivatives of EPPS that may have improved properties. Another direction is the exploration of EPPS's potential as a drug delivery system. EPPS has been shown to interact with lipid membranes, and this property may be utilized in the development of new drug delivery systems. Additionally, EPPS may have potential applications in the field of nanotechnology, as it has been shown to interact with nanoparticles. Further research is needed to explore these potential applications of EPPS.
Conclusion:
In conclusion, EPPS is a unique buffer that has been extensively used in scientific research. Its unique properties, including high water solubility, pH stability, and low toxicity, have made it a popular choice for various biochemical and physiological assays. EPPS has great potential for future research, including the development of new derivatives, drug delivery systems, and applications in nanotechnology.

Synthesis Methods

EPPS can be synthesized using a simple two-step process. The first step involves the reaction of 4-propylbenzaldehyde with ethyl sulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with sodium borohydride to yield EPPS. The overall yield of the process is around 80%.

Scientific Research Applications

EPPS has been extensively used in scientific research as a buffer for various biochemical and physiological assays. It has been shown to be effective in stabilizing proteins and enzymes, as well as maintaining the pH of solutions. EPPS has been used in a wide range of applications, including protein crystallization, DNA isolation, and electrophoresis.